Cas no 1334675-01-2 (tert-butyl 3-cyano-3-fluoropyrrolidine-1-carboxylate)

• Product Name: tert-butyl 3-cyano-3-fluoropyrrolidine-1-carboxylate
• CAS No: 1334675-01-2
• MF: C₁₀H₁₅FN₂O₂
• MW: 214.236706018448
• MDL: MFCD25541912
• CID: 4584859
• Update Time: 2023-11-20

tert-butyl 3-cyano-3-fluoropyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1-BOC-3-CYANO-3-FLUOROPYRROLIDINE
• tert-butyl 3-cyano-3-fluoropyrrolidine-1-carboxylate

• MDL： MFCD25541912
• Inchi： 1S/C10H15FN2O2/c1-9(2,3)15-8(14)13-5-4-10(11,6-12)7-13/h4-5,7H2,1-3H3
• InChI Key： BCSZDQPVZFNVPF-UHFFFAOYSA-N
• SMILES： N1(C(OC(C)(C)C)=O)CCC(C#N)(F)C1

Computed Properties

• Exact Mass: 214.112
• Monoisotopic Mass: 214.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.3A^2

tert-butyl 3-cyano-3-fluoropyrrolidine-1-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)